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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822

This technical guide provides a comprehensive overview of the chemical properties and
structural features of 3,5-Dimethylcyclohexanone, a ketone compound utilized as a solvent
and an intermediate in the synthesis of various chemicals, including pharmaceuticals and
fragrances.[1] This document is intended for researchers, scientists, and professionals in the
field of drug development and chemical synthesis.

Chemical Properties

3,5-Dimethylcyclohexanone is a colorless to light yellow liquid with a sweet, fruity odor.[1] It is
soluble in organic solvents but has limited solubility in water.[1] The compound is stable under
normal conditions and is considered to have low toxicity.[1]

Quantitative Chemical Data

The following table summarizes the key quantitative properties of 3,5-
Dimethylcyclohexanone. Data is provided for the mixture of isomers, as well as for specific
stereoisomers where available.
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Value (Mixture

Value (trans-

Value ((3S,5S)-

Property . . References
of Isomers) isomer) isomer)

Molecular
CsH140 CsH140 CsH140 [11[2]13]

Formula

Molecular Weight  126.20 g/mol 126.1962 g/mol 126.20 g/mol [1112][41[5]

CAS Number 2320-30-1 7214-49-5 Not specified [1][2][6]
Colorless to light

Appearance o - - [1]
yellow liquid

Boiling Point 171-173 °C - - [1]

182.5°C at 760
: : [4]

mmHg

Melting Point -15°C - - [1]

Density 0.882 g/cm? - - [4]

0.89 g/cm?3 - -

Refractive Index 1.44 - -

Flash Point 53.8°C - - [4]
0.808 mmHg at

Vapor Pressure - - [4]

25°C

Chemical Structure and Stereoisomerism

3,5-Dimethylcyclohexanone possesses a cyclohexane ring substituted with a ketone
functional group at position 1 and two methyl groups at positions 3 and 5.[1][2] The presence of
two chiral centers at carbons 3 and 5 gives rise to stereoisomers: cis and trans diastereomers,
each of which exists as a pair of enantiomers.

Stereoisomers of 3,5-Dimethylcyclohexanone.

The IUPAC name for the (3S,5S) stereoisomer is trans-(3S,5S)-3,5-dimethylcyclohexan-1-one.
[4]
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Experimental Protocols
Synthesis of 3,5-Dimethylcyclohexanone

A common method for the synthesis of 3,5-Dimethylcyclohexanone is through the oxidation of
3,5-dimethylcyclohexanol.

Materials:

e 3,5-dimethyl-cyclohexanol (128 g)

Benzene (500 ml)

Sodium dichromate (119 g)

Water (500 ml)

Concentrated sulphuric acid (162 ml)

Glacial acetic acid (50 ml)

Procedure:

A mixture of 128 g of 3,5-dimethyl-cyclohexanol and 500 ml of benzene is added to a round
flask equipped with a stirrer, thermometer, dropping funnel, and reflux condenser.

e While stirring and cooling, a mixture of 119 g of sodium dichromate, 500 ml of water, 162 ml
of concentrated sulphuric acid, and 50 ml of glacial acetic acid is slowly added dropwise. The
temperature should be maintained at or below 10 °C.

o The mixture is stirred at this temperature for an additional 3 hours.
e The organic phase is then separated.
e The aqueous phase is diluted with 130 ml of water and extracted with benzene.

e The combined organic phases are washed until neutral and then concentrated.
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e The residue is distilled over a Widmer column to yield 102.7 g of 3,5-dimethyl-
cyclohexanone.

Combine 3,5-dimethyl-cyclohexanol
and benzene in a flask

Cool the mixture

Slowly add oxidizing mixture
(Sodium dichromate, H2S04, Acetic Acid, Water)

maintaining T < 10°C

[Stir for 3 hours at < 10°(D

Separate organic and aqueous phases

Extract aqueous phase with benzene
Gombine all organic phases]

Wash organic phase until neutral

:

Concentrate the organic phase

Distill the residue

Obtain 3,5-Dimethylcyclohexanone
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Click to download full resolution via product page

Workflow for the synthesis of 3,5-Dimethylcyclohexanone.

Spectroscopic Data

Spectroscopic data for 3,5-Dimethylcyclohexanone is available in various databases. This
includes Infrared (IR), 1H NMR, and 13C NMR spectra.

o Infrared (IR) Spectroscopy: IR spectra are available for 3,5-dimethylcyclohexanone, which
can be used to identify the carbonyl (C=0) functional group characteristic of ketones.[7]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR spectra are
available and provide detailed information about the carbon-hydrogen framework of the
molecule, aiding in structural elucidation and confirmation.[8]

While the spectral data is available, detailed experimental protocols for their acquisition (e.g.,
specific instrument parameters, sample preparation) are not extensively documented in the
readily available literature. Researchers should refer to the specific databases for the available
information.

Signaling Pathways and Biological Activities

Currently, there is no readily available information in the scientific literature detailing specific
signaling pathways or significant biological activities directly involving 3,5-
Dimethylcyclohexanone. Its primary documented applications are in the chemical industry as
a solvent and a synthetic intermediate.[1] Further research may be required to explore its
potential biological roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3,5-
Dimethylcyclohexanone: Chemical Properties and Structure]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1585822#3-5-
dimethylcyclohexanone-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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